Cas no 1383576-04-2 (3-Methyl-2-(trifluoromethyl)phenylboronic acid)

• Product Name: 3-Methyl-2-(trifluoromethyl)phenylboronic acid
• CAS No: 1383576-04-2
• MF: C₈H₈BF₃O₂
• MW: 203.954133033752
• MDL: MFCD13194444
• CID: 5463231
• PubChem ID: 129963944
• Update Time: 2025-06-07

3-Methyl-2-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(trifluoromethyl)phenylboronic acid
• [3-methyl-2-(trifluoromethyl)phenyl]boronic acid
• (3-methyl-2-(trifluoromethyl)phenyl)boronic acid
• Z1269110515
• Boronic acid, B-[3-methyl-2-(trifluoromethyl)phenyl]-
• B-[3-Methyl-2-(trifluoromethyl)phenyl]boronic acid
• G67332
• MFCD13194444
• EN300-3219492
• 1383576-04-2
• 3-Methyl-2-(trifluoromethyl)phenylboronic acid

• MDL： MFCD13194444
• Inchi： 1S/C8H8BF3O2/c1-5-3-2-4-6(9(13)14)7(5)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： SILUDOBLZPUYIW-UHFFFAOYSA-N
• SMILES： FC(C1C(B(O)O)=CC=CC=1C)(F)F

Computed Properties

• Exact Mass: 204.0569441 g/mol
• Monoisotopic Mass: 204.0569441 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.96
• Topological Polar Surface Area: 40.5

Additional information on 3-Methyl-2-(trifluoromethyl)phenylboronic acid

3-Methyl-2-(trifluoromethyl)phenylboronic acid (CAS No. 1383576-04-2): An Overview

3-Methyl-2-(trifluoromethyl)phenylboronic acid (CAS No. 1383576-04-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and materials sciences. This compound is characterized by its boronic acid functional group and the presence of a trifluoromethyl substituent, which imparts specific reactivity and stability features.

The chemical structure of 3-Methyl-2-(trifluoromethyl)phenylboronic acid consists of a phenyl ring with a methyl group at the 3-position and a trifluoromethyl group at the 2-position, attached to a boronic acid moiety. This combination of functional groups provides the compound with unique electronic and steric properties, making it an attractive building block for synthetic chemistry.

In the realm of pharmaceutical research, 3-Methyl-2-(trifluoromethyl)phenylboronic acid has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of drug candidates, which are crucial factors in drug design. Additionally, the boronic acid functional group can participate in various chemical reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules.

Recent studies have highlighted the role of 3-Methyl-2-(trifluoromethyl)phenylboronic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The researchers demonstrated that compounds derived from 3-Methyl-2-(trifluoromethyl)phenylboronic acid exhibited high selectivity and efficacy against target enzymes, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceutical applications, 3-Methyl-2-(trifluoromethyl)phenylboronic acid has also found utility in materials science. The boronic acid functional group can form stable complexes with various organic and inorganic compounds, making it useful in the preparation of functional materials such as polymers and catalysts. A recent study published in Advanced Materials explored the use of this compound in the synthesis of polymer-based materials with enhanced mechanical properties and thermal stability. The researchers reported that incorporating 3-Methyl-2-(trifluoromethyl)phenylboronic acid into polymer matrices led to significant improvements in material performance.

The synthetic accessibility of 3-Methyl-2-(trifluoromethyl)phenylboronic acid has further contributed to its popularity among chemists. Several efficient synthetic routes have been developed to prepare this compound, including methods involving palladium-catalyzed cross-coupling reactions and direct functionalization strategies. These synthetic methods have been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 3-Methyl-2-(trifluoromethyl)phenylboronic acid (CAS No. 1383576-04-2) is a valuable compound with a wide range of applications in both pharmaceutical and materials sciences. Its unique chemical properties, synthetic accessibility, and potential for developing novel therapeutic agents and functional materials make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its full potential, 3-Methyl-2-(trifluoromethyl)phenylboronic acid is poised to play a significant role in advancing various scientific fields.